Cas no 752236-17-2 (Rostratin A; 9,9'-Diepimer, 5,5'-diketone)

• Product Name: Rostratin A; 9,9'-Diepimer, 5,5'-diketone
• CAS No: 752236-17-2
• MF: C₁₈H₂₀N₂O₆S₂
• MW: 424.491202354431
• CID: 6725067
• Update Time: 2024-03-03

Rostratin A; 9,9'-Diepimer, 5,5'-diketone Chemical and Physical Properties

Names and Identifiers

• Rostratin B
• (-)-Rostratin B
• Rostratin A; 9,9'-Diepimer, 5,5'-diketone

• Inchi： 1S/C18H20N2O6S2/c21-9-1-3-11(23)13-7(9)5-17-15(25)20-14-8(10(22)2-4-12(14)24)6-18(20,28-27-17)16(26)19(13)17/h7-8,11-14,23-24H,1-6H2
• InChI Key： ICKHXBRXCAORGF-UHFFFAOYSA-N
• SMILES： OC1C2C(CC34N2C(=O)C2(N(C3=O)C3C(CCC(C3C2)=O)O)SS4)C(=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• XLogP3: -3.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Epipolythiodioxopiperazines